Cas no 1190392-80-3 ((5s)-5H,6H,7H-Pyrrolo1,2-b1,2,4triazol-5-ylmethanol)

• Product Name: (5s)-5H,6H,7H-Pyrrolo1,2-b1,2,4triazol-5-ylmethanol
• CAS No: 1190392-80-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD19690775
• CID: 1023831
• PubChem ID: 57907586
• Update Time: 2025-06-23

(5s)-5H,6H,7H-Pyrrolo1,2-b1,2,4triazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (S)-(6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-5-yl)methanol
• [(5S)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-5-yl]methanol
• [(5S)-5H,6H,7H-pyrrolo[1,2-b][1,2,4]triazol-5-yl]methanol
• SCHEMBL1155877
• DTXSID70728269
• CS-0215930
• EN300-311873
• 1190392-80-3
• (5S)-6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-5-ylmethanol
• OKLMNNIODAMXJU-YFKPBYRVSA-N
• (5S)-6,7-dihydro-5H-Pyrrolo[1,2-b][1,2,4]triazole-5-Methanol
• 5H-Pyrrolo[1,2-b][1,2,4]triazole-5-methanol, 6,7-dihydro-, (5S)-
• AT43338
• (5s)-5H,6H,7H-Pyrrolo1,2-b1,2,4triazol-5-ylmethanol

• MDL： MFCD19690775
• Inchi： 1S/C6H9N3O/c10-3-5-1-2-6-7-4-8-9(5)6/h4-5,10H,1-3H2/t5-/m0/s1
• InChI Key： OKLMNNIODAMXJU-YFKPBYRVSA-N
• SMILES： OC[C@@H]1CCC2=NC=NN12

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (5s)-5H,6H,7H-Pyrrolo1,2-b1,2,4triazol-5-ylmethanol

Introduction to (5S)-5H,6H,7H-Pyrrolo[1,2-b][1,2,4]triazol-5-ylmethanol (CAS No. 1190392-80-3)

CAS No. 1190392-80-3 refers to a specialized organic compound belonging to the pyrrole-triazole class of heterocyclic molecules. This compound, formally known as (5S)-5H,6H,7H-Pyrrolo[1,2-b][1,2,4]triazol-5-ylmethanol, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of a chiral center at the 5S position enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of this compound consists of a fused tricyclic system comprising a pyrrole ring connected to a triazole moiety. The pyrrolo[1,2-b][1,2,4]triazole core is particularly intriguing because it combines the aromaticity of the pyrrole ring with the electron-deficient nature of the triazole ring. Such structural motifs are often exploited in medicinal chemistry due to their ability to interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the (5S)-configuration at the 5-position may play a crucial role in modulating its pharmacokinetic properties and binding affinity to enzymes or receptors. This stereochemical feature is particularly important in drug design, as enantiomers can exhibit vastly different biological activities despite having identical chemical compositions.

The synthesis of (5S)-5H,6H,7H-Pyrrolo[1,2-b][1,2,4]triazol-5-ylmethanol involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Modern synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric purity. The development of efficient synthetic routes is essential for scaling up production and conducting further pharmacological evaluations.

In the realm of medicinal chemistry, heterocyclic compounds like this one are extensively studied for their potential therapeutic applications. The pyrrolo-triazole scaffold has shown promise in various disease areas, including oncology, inflammation, and neurodegenerative disorders. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathways. These findings warrant further exploration through more comprehensive biochemical assays and cell-based models.

The stereochemistry of chiral centers is a critical consideration in drug design, as it can significantly influence a molecule's efficacy and safety profile. The (5S)-configuration of this compound may confer specific interactions with biological targets that could lead to improved therapeutic outcomes compared to its enantiomer or racemic mixtures. Understanding these stereoelectronic effects is essential for optimizing lead compounds into viable drug candidates.

Advances in analytical techniques have also facilitated the characterization of this compound at both molecular and supramolecular levels. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational preferences. These structural elucidations are crucial for guiding subsequent modifications aimed at enhancing its biological activity or pharmacological properties.

The potential applications of (5S)-5H,6H,7H-Pyrrolo[1,2-b][1,2,4]triazol-5-ylmethanol extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive building block for designing peptidomimetics or conjugates that can target specific biological pathways with high selectivity. Such innovations are increasingly important in addressing complex diseases where traditional drugs may lack efficacy or suffer from undesirable side effects.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. Preclinical studies involving this compound will focus on evaluating its toxicity profile, pharmacokinetic behavior, and therapeutic efficacy in relevant disease models. These studies will provide critical data for regulatory submissions and pave the way for human clinical trials if promising results are obtained.

The future direction of research on this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating novel derivatives with enhanced properties. The versatility of the pyrrolo-triazole core allows for diverse functionalization strategies that could lead to new classes of bioactive molecules with distinct mechanisms of action.